Cas no 2138511-14-3 (5-chloro-2-(1-chloropropyl)pyrimidine)

• Product Name: 5-chloro-2-(1-chloropropyl)pyrimidine
• CAS No: 2138511-14-3
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• CID: 6592642
• PubChem ID: 165952459
• Update Time: 2025-05-20

5-chloro-2-(1-chloropropyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(1-chloropropyl)pyrimidine
• EN300-1165749
• 2138511-14-3

• Inchi： 1S/C7H8Cl2N2/c1-2-6(9)7-10-3-5(8)4-11-7/h3-4,6H,2H2,1H3
• InChI Key： FGTSDKUILIZGMK-UHFFFAOYSA-N
• SMILES： ClC(C1N=CC(=CN=1)Cl)CC

Computed Properties

• Exact Mass: 190.0064537g/mol
• Monoisotopic Mass: 190.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-chloro-2-(1-chloropropyl)pyrimidine

5-Chloro-2-(1-Chloropropyl)Pyrimidine: A Comprehensive Overview

5-Chloro-2-(1-chloropropyl)pyrimidine (CAS No. 2138511-14-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound belongs to the pyrimidine family, which is a class of heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of chlorine substituents at positions 5 and 2-(1-chloropropyl) introduces unique electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 5-chloro-2-(1-chloropropyl)pyrimidine typically involves multi-step reactions, often starting from readily available pyrimidine derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of microwave-assisted synthesis to expedite the formation of this compound, reducing reaction times while maintaining high yields.

One of the most promising applications of 5-chloro-2-(1-chloropropyl)pyrimidine lies in its potential as a precursor for drug development. The pyrimidine scaffold is well-known for its role in nucleoside analogs, which are widely used in antiviral and anticancer therapies. By modifying the substituents on the pyrimidine ring, chemists can tailor the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression and viral replication.

In addition to its medicinal applications, 5-chloro-2-(1-chloropropyl)pyrimidine has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. For example, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, which are fundamental in organic synthesis.

The electronic properties of 5-chloro-2-(1-chloropropyl)pyrimidine also make it an interesting candidate for optoelectronic applications. By incorporating this compound into conjugated systems, scientists aim to develop materials with tailored optical and electronic characteristics for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

From a structural standpoint, 5-chloro-2-(1-chloropropyl)pyrimidine exhibits a planar geometry due to the aromaticity of the pyrimidine ring. The chlorine substituents at positions 5 and 2 introduce electron-withdrawing effects, which influence the compound's reactivity and stability. These properties are exploited in various chemical transformations, such as nucleophilic substitutions and electrophilic aromatic substitutions.

Recent research has also focused on understanding the environmental fate and toxicity of 5-chloro-2-(1-chloropropyl)pyrimidine. Studies indicate that this compound undergoes biodegradation under specific conditions, raising concerns about its persistence in aquatic environments. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe use and disposal.

In conclusion, 5-chloro-2-(1-chloropropyl)pyrimidine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic methods and application development, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.